Cas no 66423-62-9 (2,5,5-trimethyl-1,3,2-dioxaborinane)

2,5,5-Trimethyl-1,3,2-dioxaborinane is a cyclic boronic ester with applications in organic synthesis and cross-coupling reactions. Its stable cyclic structure enhances handling and storage compared to acyclic boronic esters, reducing susceptibility to hydrolysis. The compound serves as a versatile boron source in Suzuki-Miyaura couplings, enabling efficient C-C bond formation. Its high purity and consistent reactivity make it suitable for pharmaceutical and materials science research. The steric hindrance from the methyl groups can improve selectivity in certain transformations. As a liquid at room temperature, it offers practical advantages in precise dispensing and solubility in common organic solvents. The product is typically handled under inert conditions to maintain stability.
2,5,5-trimethyl-1,3,2-dioxaborinane structure
66423-62-9 structure
Product Name:2,5,5-trimethyl-1,3,2-dioxaborinane
CAS No:66423-62-9
MF:C6H13BO2
MW:127.977222204208
CID:3035707
PubChem ID:12168196
Update Time:2025-06-08

2,5,5-trimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

    • 2,5,5-trimethyl-1,3,2-dioxaborinane
    • 2,5,5-trimethyl-[1,3,2]dioxaborinane;
    • SCHEMBL2054686
    • G65125
    • 66423-62-9
    • AS-87717
    • MFCD32670188
    • Inchi: 1S/C6H13BO2/c1-6(2)4-8-7(3)9-5-6/h4-5H2,1-3H3
    • InChI Key: ASRDINLIZIEEFA-UHFFFAOYSA-N
    • SMILES: O1B(C)OCC(C)(C)C1

Computed Properties

  • Exact Mass: 128.10100
  • Monoisotopic Mass: 128.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 93.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 1.17740

2,5,5-trimethyl-1,3,2-dioxaborinane Pricemore >>

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Additional information on 2,5,5-trimethyl-1,3,2-dioxaborinane

2,5,5-Trimethyl-1,3,2-dioxaborinane (CAS No. 66423-62-9): Properties, Applications, and Industry Insights

2,5,5-Trimethyl-1,3,2-dioxaborinane (CAS No. 66423-62-9) is a specialized boron-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a member of the dioxaborinane family, this compound features a six-membered ring structure containing two oxygen atoms and one boron atom, making it particularly valuable in organic synthesis and materials science.

The molecular structure of 2,5,5-trimethyl-1,3,2-dioxaborinane consists of a central boron atom bonded to two oxygen atoms, forming part of a cyclic structure with three methyl groups attached at positions 2, 5, and 5. This configuration gives the compound excellent stability while maintaining reactivity for various chemical transformations. Researchers have been particularly interested in its role as a protected boronic acid equivalent, which has become increasingly important in pharmaceutical intermediate synthesis and cross-coupling reactions.

In the pharmaceutical industry, CAS 66423-62-9 has emerged as a crucial building block for drug development. Its ability to serve as a boron protecting group makes it invaluable in the synthesis of complex molecules, particularly in the creation of boron-based therapeutic agents. Recent studies have highlighted its potential in developing treatments for various conditions, aligning with growing interest in boron pharmaceuticals and targeted drug delivery systems.

The materials science field has also benefited from applications of 2,5,5-trimethyl-dioxaborinane. Its incorporation into polymers has shown promise for creating advanced materials with unique thermal and mechanical properties. This aligns with current industry trends toward high-performance polymers and smart materials, particularly in electronics and aerospace applications where lightweight, durable materials are in high demand.

From an environmental perspective, researchers are exploring 66423-62-9 as a potential component in green chemistry applications. Its relatively stable nature and efficient reactivity profile make it attractive for developing more sustainable synthetic pathways. This addresses growing concerns about eco-friendly chemical processes and the pharmaceutical industry's push toward greener synthesis methods.

The global market for 2,5,5-trimethyl-1,3,2-dioxaborinane has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular interest in Asia-Pacific regions, where pharmaceutical innovation is expanding rapidly. Quality standards for this compound typically require high purity levels (>98%), with strict controls on residual solvents and byproducts to meet pharmaceutical-grade specifications.

Recent advancements in boron chemistry have opened new possibilities for CAS 66423-62-9 applications. Researchers are investigating its use in energy storage systems, particularly in the development of novel electrolyte additives for lithium-ion batteries. This connects with current global focus on renewable energy technologies and battery innovation, making it a timely area of investigation.

Handling and storage of 2,5,5-trimethyl-dioxaborinane require standard laboratory precautions for organoboron compounds. While not classified as highly hazardous, proper ventilation and moisture control are recommended due to its sensitivity to hydrolysis. The compound is typically supplied as a colorless to pale yellow liquid and should be stored under inert atmosphere to maintain stability.

Analytical characterization of 66423-62-9 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy (particularly 11B and 13C NMR), gas chromatography-mass spectrometry (GC-MS), and infrared spectroscopy. These methods are crucial for quality control and verification of synthetic products, especially for pharmaceutical applications where purity is paramount.

The future outlook for 2,5,5-trimethyl-1,3,2-dioxaborinane appears promising, with ongoing research exploring novel applications in catalysis, material science, and medicinal chemistry. As boron chemistry continues to advance, this compound is likely to play an increasingly important role in developing next-generation materials and pharmaceuticals, particularly in areas addressing current challenges in healthcare and sustainable technology.

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